Cas no 61959-58-8 (Benzo[f]pyrimido[5,4-h]quinazoline)

Benzo[f]pyrimido[5,4-h]quinazoline structure
61959-58-8 structure
Product Name:Benzo[f]pyrimido[5,4-h]quinazoline
CAS No:61959-58-8
MF:C14H8N4
MW:232.240121841431
CID:462338
PubChem ID:12324576
Update Time:2025-04-19

Benzo[f]pyrimido[5,4-h]quinazoline Chemical and Physical Properties

Names and Identifiers

    • Benzo[f]pyrimido[5,4-h]quinazoline
    • DTXSID60489190
    • 61959-58-8
    • Inchi: 1S/C14H8N4/c1-2-4-10-9(3-1)11-5-15-7-17-13(11)14-12(10)6-16-8-18-14/h1-8H
    • InChI Key: UTHHDULBCRLACV-UHFFFAOYSA-N
    • SMILES: N1C=NC=C2C=1C1C(=CN=CN=1)C1C=CC=CC=12

Computed Properties

  • Exact Mass: 232.07504
  • Monoisotopic Mass: 232.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56
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